4-(propan-2-yl)-2-(tributylstannyl)pyrimidine
Overview
Description
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine (4-PTBP) is an organic compound that is mainly used in the synthesis of various other compounds. It is a derivative of pyrimidine, a five-membered heterocyclic compound, and has a tributylstannyl group attached to it. This compound is used in a variety of scientific research applications, and has been found to have biochemical and physiological effects on certain organisms.
Scientific Research Applications
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine has been used in a variety of scientific research applications, including the synthesis of other compounds, such as 4-amino-2-(tributylstannyl)pyrimidine, which has been used in the synthesis of antifungal agents. 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine has also been used in the synthesis of polymers, and as a ligand for transition metals. Additionally, 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the synthesis of catalysts for organic reactions.
Mechanism of Action
The mechanism of action of 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine is not yet fully understood. However, it is believed that the tributylstannyl group is responsible for the reactivity of the compound. The tributylstannyl group is known to be an electron-withdrawing group, which can increase the reactivity of the compound. Additionally, the presence of the tributylstannyl group may also increase the solubility of the compound in organic solvents.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine are not yet fully understood. However, it has been shown to have antibacterial and antifungal activity in vitro. Additionally, it has been shown to inhibit the growth of certain cancer cell lines in vitro.
Advantages and Limitations for Lab Experiments
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of reactions. Additionally, it is relatively stable, and can be stored at room temperature. However, it is important to note that 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine is a hazardous compound, and should be handled with care.
Future Directions
There are a number of potential future directions for 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine. It could be used in the synthesis of more complex compounds, such as pharmaceuticals and polymers. Additionally, it could be used as a ligand for transition metals, or as a catalyst for organic reactions. Finally, further research could be conducted to better understand the biochemical and physiological effects of 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine.
Synthesis Methods
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine can be synthesized using a variety of methods. The most common method involves the reaction of 4-bromopyrimidine with tributylstannyl chloride in the presence of a base, such as sodium hydride. This reaction produces 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine as the major product. Other methods of synthesis involve the reaction of pyrimidine with tributylstannyl chloride in the presence of a base, or the reaction of 4-bromopyrimidine with tributylstannane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine involves the reaction of 2-chloro-4-(propan-2-yl)pyrimidine with tributyltin hydride in the presence of a palladium catalyst.", "Starting Materials": [ "2-chloro-4-(propan-2-yl)pyrimidine", "tributyltin hydride", "palladium catalyst" ], "Reaction": [ "Add 2-chloro-4-(propan-2-yl)pyrimidine to a reaction flask", "Add tributyltin hydride and palladium catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by column chromatography" ] } | |
CAS RN |
1621222-59-0 |
Product Name |
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine |
Molecular Formula |
C19H36N2Sn |
Molecular Weight |
411.2 |
Purity |
95 |
Origin of Product |
United States |
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